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Compound of Interest

Compound Name: C.I. Acid Black 94

Cat. No.: B15553249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Acid Black 94, also known by its Colour Index number 30336 and CAS number 6358-80-

1, is a trisazo dye.[1] It presents as a blue-black powder that is soluble in water.[1] While it finds

application in the dyeing of wool, silk, and leather, a comprehensive, publicly available dataset

detailing its specific spectral properties in various solutions is notably scarce in scientific

literature.[1] This guide aims to consolidate the available information and provide a framework

for its characterization, acknowledging the current gaps in quantitative spectral data.

Molecular and Chemical Properties
A summary of the fundamental properties of C.I. Acid Black 94 is provided in the table below.
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Property Value Reference

C.I. Name Acid Black 94 [1]

C.I. Number 30336 [1]

CAS Number 6358-80-1 [1][2]

Molecular Formula C₄₁H₂₉N₈Na₃O₁₁S₃ [1][2]

Molecular Weight 974.88 g/mol [1][2]

Class Trisazo [1]

Physical Appearance Blue-black powder [1]

Solubility Soluble in water [1]

Spectral Characteristics: Current State of
Knowledge
Detailed quantitative data regarding the spectral properties of C.I. Acid Black 94, such as its

maximum absorption wavelength (λmax) in various solvents, molar absorptivity (ε), and

solvatochromic or pH-dependent spectral shifts, are not readily available in the reviewed

scientific literature.

While studies on the degradation of other acid black dyes, such as Acid Black 1 and Acid Black

ATT, utilize UV-Vis spectroscopy to monitor the process, they do not provide the foundational

spectral data for C.I. Acid Black 94. For instance, studies on the photocatalytic degradation of

other acid dyes often report changes in the absorption spectra over time as an indication of dye

breakdown, but the initial, intrinsic spectral properties of the specific dye are often assumed or

not the focus of the study.

Proposed Experimental Protocols for Spectral
Characterization
To address the gap in available data, the following experimental protocols are proposed for the

comprehensive spectral characterization of C.I. Acid Black 94.
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Determination of Maximum Absorption Wavelength
(λmax) and Molar Absorptivity (ε) in Aqueous Solution
Objective: To determine the wavelength of maximum absorbance and the molar absorption

coefficient of C.I. Acid Black 94 in a standard aqueous solvent.

Methodology:

Materials:

C.I. Acid Black 94 (analytical standard)

Deionized water (Type I)

Volumetric flasks (Class A)

Pipettes (Class A)

UV-Vis spectrophotometer (double beam)

Quartz cuvettes (1 cm path length)

Procedure:

Preparation of Stock Solution: Accurately weigh a precise amount of C.I. Acid Black 94
and dissolve it in a known volume of deionized water to prepare a stock solution of a

specific concentration (e.g., 100 mg/L).

Preparation of Standard Solutions: Prepare a series of standard solutions of varying

concentrations (e.g., 1, 2, 5, 10, 15, 20 mg/L) by diluting the stock solution with deionized

water.

Spectrophotometric Analysis:

Record the UV-Vis absorption spectrum of each standard solution from 200 to 800 nm,

using deionized water as the blank.

Identify the wavelength of maximum absorbance (λmax).
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Data Analysis:

Construct a calibration curve by plotting the absorbance at λmax against the

concentration of the standard solutions.

According to the Beer-Lambert law (A = εbc), the molar absorptivity (ε) can be

calculated from the slope of the calibration curve (Slope = εb, where b is the path length

of the cuvette, typically 1 cm). The concentration will need to be converted to mol/L.

Investigation of Solvatochromic Effects
Objective: To study the effect of solvent polarity on the absorption spectrum of C.I. Acid Black
94.

Methodology:

Materials:

C.I. Acid Black 94

A series of solvents with varying polarities (e.g., water, ethanol, methanol, acetonitrile,

dimethyl sulfoxide, acetone, chloroform, cyclohexane).

Procedure:

Solution Preparation: Prepare solutions of C.I. Acid Black 94 of the same concentration in

each of the selected solvents.

Spectrophotometric Analysis: Record the UV-Vis absorption spectrum of each solution

over the range of 200-800 nm, using the respective pure solvent as a blank.

Data Analysis:

Record the λmax for each solvent.

Analyze the shift in λmax as a function of solvent polarity parameters (e.g., dielectric

constant, Reichardt's ET(30) scale).
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Determination of pH-Dependent Spectral Changes
Objective: To investigate the effect of pH on the absorption spectrum of C.I. Acid Black 94.

Methodology:

Materials:

C.I. Acid Black 94

Buffer solutions of varying pH (e.g., pH 2, 4, 6, 7, 8, 10, 12)

Procedure:

Solution Preparation: Prepare solutions of C.I. Acid Black 94 of the same concentration in

each of the buffer solutions.

Spectrophotometric Analysis: Record the UV-Vis absorption spectrum of each solution

from 200 to 800 nm, using the corresponding buffer solution as the blank.

Data Analysis:

Record the λmax at each pH.

Observe any changes in the spectral profile, including the appearance of isosbestic

points, which may indicate the presence of different ionic species of the dye.

Logical Workflow for Spectral Characterization
The following diagram illustrates the logical workflow for a comprehensive spectral

characterization of C.I. Acid Black 94.
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Caption: Workflow for the spectral characterization of C.I. Acid Black 94.

Conclusion
While C.I. Acid Black 94 is a commercially available dye with established applications, there is

a significant lack of detailed, publicly accessible data on its spectral properties in solution. The

experimental protocols outlined in this guide provide a systematic approach for researchers to

thoroughly characterize the dye's behavior in different chemical environments. The generation

of such data would be invaluable for a variety of applications, including analytical method

development, studies on dye-molecule interactions, and research into dye degradation and

removal processes. Further research is strongly encouraged to fill this knowledge gap.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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